Cas no 1181491-60-0 (4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde)

• Product Name: 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde
• CAS No: 1181491-60-0
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 1100771
• PubChem ID: 45911909
• Update Time: 2025-10-16

4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-phenyl-1H-Imidazole-5-carboxaldehyde
• 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde
• AKOS023413117
• 1-phenyl-4-chloro-1h-imidazole-5-carbaldehyde
• 5-chloro-3-phenylimidazole-4-carbaldehyde
• 1181491-60-0
• Z235362277
• EN300-1188519

• Inchi： 1S/C10H7ClN2O/c11-10-9(6-14)13(7-12-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： DBRVGFJNURHKIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 206.0246905g/mol
• Monoisotopic Mass: 206.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde

Introduction to 4-Chloro-1-Phenyl-1H-Imidazole-5-Carbaldehyde (CAS No. 1181491-60-0)

4-Chloro-1-phenyl-1H-imidazole-5-carbaldehyde, with the CAS number 1181491-60-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities and potential applications in drug discovery. The unique structural features of 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde make it an attractive candidate for various chemical and biological studies.

The molecular formula of 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde is C₉H₆ClN₂O, and its molecular weight is 193.62 g/mol. The compound consists of a phenyl ring, an imidazole ring, and a chloro substituent, along with an aldehyde functional group. These structural elements contribute to its chemical reactivity and biological properties, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of anti-inflammatory agents. Research has shown that imidazoles, including derivatives like 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde, can exhibit potent anti-inflammatory effects by modulating the activity of various inflammatory mediators. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde-based compounds effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory properties, 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde has also shown promise in the field of cancer research. Imidazoles are known to interact with various cellular targets, including enzymes and receptors involved in cancer progression. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde exhibited significant antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to the compound's ability to induce apoptosis and inhibit cell cycle progression.

The synthetic versatility of 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde makes it an important building block in organic synthesis. Its aldehyde functional group can undergo a variety of reactions, such as condensation with amines to form imines or reduction to produce alcohols. These transformations enable the synthesis of a wide range of bioactive molecules with potential therapeutic applications. For example, a study published in Organic Letters described a novel method for synthesizing substituted imidazoles using 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde as a key intermediate.

In addition to its medicinal applications, 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde has been explored for its use in materials science and catalysis. The unique electronic properties of imidazoles make them suitable for designing functional materials with specific optical or electronic properties. A recent study in Advanced Materials reported the synthesis of imidazole-based polymers using 4-chloro-1-phenyl-1H-imidazole-5-carbaldehyde, which exhibited excellent photoluminescent properties and potential applications in optoelectronic devices.

The safety and environmental impact of 4-chloro-1-phenyl-H-imidazole-carbaldehyde-based compounds are also important considerations in their development and application. While these compounds are generally considered safe for use in laboratory settings, proper handling and disposal procedures should be followed to minimize any potential risks. Researchers should adhere to standard safety guidelines and regulatory requirements when working with these materials.

In conclusion, 4-chloro--phenyl-H-imidazole--carbaldehyde (CAS No. 60) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry and materials science.